Cas no 68127-33-3 (2-Cyclohexene-1-octanoicacid, 5(or 6)-carboxy-4-hexyl-, potassium salt (1:?))

• Product name: 2-Cyclohexene-1-octanoicacid, 5(or 6)-carboxy-4-hexyl-, potassium salt (1:?)
• CAS No: 68127-33-3
• MF: C₂₁H₃₅O₄-^.K+
• MW: 390.5985
• CID: 505338
• PubChem ID: 23668641

2-Cyclohexene-1-octanoicacid, 5(or 6)-carboxy-4-hexyl-, potassium salt (1:?) Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexene-1-octanoicacid, 5(or 6)-carboxy-4-hexyl-, potassium salt (1:?)
• 2-Cyclohexene-1-octanoic acid, 5(or 6)-carboxy-4-hexyl-, potassium salt
• 5(6)-Carboxy-4-hexyl-2-cyclohexene-1-octanoic acid, potassium salt
• Potassium 5(or 6)-Carboxy-4-hexyl-2-cyclohexene-1-octanoate
• Potassium acrylinoleate
• Potassium C21-dicarboxylate
• Potassium cyclocarboxypropyloleate
• Potassium hydrogen 5(or 6)-carboxylato-4-hexylcyclohex-2-ene-1-octano
• EINECS 268-571-0
• 68127-33-3
• CYE7KL3VCA
• 68227-50-9
• UNII-J2XE43DFFA
• Potassium hydrogen 5(or 6)-carboxylato-4-hexylcyclohex-2-ene-1-octanoate
• UNII-CYE7KL3VCA
• 2-Cyclohexene-1-octanoic acid, 5(or 6)-carboxy-4-hexyl-, potassium salt (1:?)
• potassium;5-(7-carboxyheptyl)-2-hexylcyclohex-3-ene-1-carboxylate
• EINECS 269-362-7
• J2XE43DFFA

• Inchi： InChI=1S/C21H36O4.K/c1-2-3-4-9-12-18-15-14-17(16-19(18)21(24)25)11-8-6-5-7-10-13-20(22)23;/h14-15,17-19H,2-13,16H2,1H3,(H,22,23)(H,24,25);/q;+1/p-1
• InChI Key： NQEIIANRMIDQRR-UHFFFAOYSA-M
• SMILES： CCCCCCC1C=CC(CC1C(=O)[O-])CCCCCCCC(=O)O.[K+]

Computed Properties

• Exact Mass: 390.217
• Monoisotopic Mass: 390.217
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 14
• Complexity: 422
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.4A^2

Experimental Properties

• Boiling Point: 515.1°C at 760 mmHg
• Flash Point: 279.4°C